Cas no 61834-00-2 (Quinazoline, 4-(chloromethyl)-2-phenyl-)

Quinazoline, 4-(chloromethyl)-2-phenyl- structure
61834-00-2 structure
Product Name:Quinazoline, 4-(chloromethyl)-2-phenyl-
CAS No:61834-00-2
MF:C15H11ClN2
MW:254.714242219925
CID:1629956
Update Time:2024-09-12

Quinazoline, 4-(chloromethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 4-(chloromethyl)-2-phenyl-
    • Inchi: 1S/C15H11ClN2/c16-10-14-12-8-4-5-9-13(12)17-15(18-14)11-6-2-1-3-7-11/h1-9H,10H2
    • InChI Key: CYHYPHYRECAMIU-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC=C2)=C(CCl)N=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 254.06123

Experimental Properties

  • Density: 1.254±0.06 g/cm3(Predicted)
  • Melting Point: 89-90 °C(Solv: methanol (67-56-1))
  • Boiling Point: 340.8±24.0 °C(Predicted)
  • PSA: 25.78
  • pka: 1.03±0.30(Predicted)
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